molecular formula C13H13FN2O B3098576 8-fluoro-6-methyl-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one CAS No. 1338683-21-8

8-fluoro-6-methyl-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one

Cat. No. B3098576
CAS RN: 1338683-21-8
M. Wt: 232.25
InChI Key: OVMLZZKKXKLIGC-UHFFFAOYSA-N
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Description

Synthesis Analysis

This involves a detailed explanation of the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the steps involved in the synthesis process .


Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the molecular structure of the compound .


Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, reaction conditions, and the mechanism of the reaction .


Physical And Chemical Properties Analysis

This includes the study of properties such as melting point, boiling point, solubility, stability, and reactivity .

Scientific Research Applications

Fluorescent DNA-Binding Properties

8-Fluoro-6-methyl-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one and its derivatives have been explored for their fluorescent properties, particularly in relation to DNA binding. Okuma et al. (2014) synthesized dibenzo[b,h][1,6]naphthyridines, which displayed strong fluorescence, with intensities changing upon intercalation into double-stranded DNA (Okuma et al., 2014).

Synthesis and Reactivity

The synthesis of various tetrahydrobenzo[b]-1,6-naphthyridine derivatives, including the 8-fluoro-6-methyl variant, has been a subject of interest in chemical research. Studies by Martin et al. (1987) and Voskressensky et al. (2005) explored novel synthetic routes and chemical transformations of these compounds, contributing to the understanding of their reactivity and potential applications (Martin et al., 1987); (Voskressensky et al., 2005).

Potential Antitumor Activity

The compound has also been investigated for its potential antitumor activity. Deady et al. (2005) synthesized carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, including the 8-fluoro-6-methyl variant, and found potent cytotoxicity against certain cancer cell lines (Deady et al., 2005).

MAO Inhibitors

Kulikova et al. (2023) synthesized novel derivatives of 1,2,3,4-tetrahydrobenzo[b][1,6]naphthyridines, finding that some showed potency as MAO B inhibitors, a relevant finding in the context of neurodegenerative diseases (Kulikova et al., 2023).

Synthesis of Acronycine Isosters

The synthesis of acronycine isosters, related to naphthyridine derivatives, has been explored by Reisch et al. (1983), highlighting the versatility of the naphthyridine framework in synthesizing pharmacologically active compounds (Reisch et al., 1983).

Safety and Hazards

This involves studying the toxicity, flammability, environmental impact, and other safety-related aspects of the compound .

Future Directions

This involves discussing potential future research directions, applications, or improvements related to the compound .

properties

IUPAC Name

8-fluoro-6-methyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13FN2O/c1-7-4-8(14)5-9-12(7)16-11-2-3-15-6-10(11)13(9)17/h4-5,15H,2-3,6H2,1H3,(H,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OVMLZZKKXKLIGC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC2=C1NC3=C(C2=O)CNCC3)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13FN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

232.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-fluoro-6-methyl-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
8-fluoro-6-methyl-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one
Reactant of Route 2
8-fluoro-6-methyl-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one
Reactant of Route 3
8-fluoro-6-methyl-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one
Reactant of Route 4
8-fluoro-6-methyl-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one
Reactant of Route 5
8-fluoro-6-methyl-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one
Reactant of Route 6
8-fluoro-6-methyl-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one

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